Cas no 922081-33-2 (ethyl 2-({5-oxo-4H,5H,6H,7H,8H,9H-1,2,4triazolo4,3-aquinazolin-1-yl}sulfanyl)propanoate)

• Product Name: ethyl 2-({5-oxo-4H,5H,6H,7H,8H,9H-1,2,4triazolo4,3-aquinazolin-1-yl}sulfanyl)propanoate
• CAS No: 922081-33-2
• MF: C₁₄H₁₈N₄O₃S
• MW: 322.382721424103
• CID: 5976078
• PubChem ID: 135873729
• Update Time: 2025-05-20

ethyl 2-({5-oxo-4H,5H,6H,7H,8H,9H-1,2,4triazolo4,3-aquinazolin-1-yl}sulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({5-oxo-4H,5H,6H,7H,8H,9H-1,2,4triazolo4,3-aquinazolin-1-yl}sulfanyl)propanoate
• ethyl 2-[(5-oxo-6,7,8,9-tetrahydro-3H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)sulfanyl]propanoate
• 922081-33-2
• ethyl 2-[(5-oxo-6,7,8,9-tetrahydro-4H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)sulfanyl]propanoate
• ethyl 2-((5-oxo-4,5,6,7,8,9-hexahydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)propanoate
• ethyl 2-({5-oxo-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl}sulfanyl)propanoate
• AKOS024639994
• F2328-0762

• Inchi： 1S/C14H18N4O3S/c1-3-21-12(20)8(2)22-14-17-16-13-15-11(19)9-6-4-5-7-10(9)18(13)14/h8H,3-7H2,1-2H3,(H,15,16,19)
• InChI Key： RLIFZGXUYQBJSD-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(SC1N2C3=C(CCCC3)C(=O)N=C2NN=1)C

Computed Properties

• Exact Mass: 322.10996162g/mol
• Monoisotopic Mass: 322.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on ethyl 2-({5-oxo-4H,5H,6H,7H,8H,9H-1,2,4triazolo4,3-aquinazolin-1-yl}sulfanyl)propanoate

Professional Introduction to Ethyl 2-({5-Oxo-4H,5H,6H,7H,8H,9H-1,2,4-triazolo[4,3-a]quinazolin-1-yl}sulfanyl)propanoate (CAS No. 922081-33-2)

Ethyl 2-({5-oxo-4H,5H,6H,7H,8H,9H-1,2,4-triazolo[4,3-a]quinazolin-1-yl}sulfanyl)propanoate

CAS No. 922081-33-2 is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural framework of this molecule incorporates a triazolo[4,3-a]quinazolinone core, which is a derivative of quinazoline—a scaffold that has been extensively studied for its pharmacological properties.

The synthesis and characterization of Ethyl 2-({5-oxo-4H,5H,6H,7H,8H,9H-1,2,4-triazolo[4,3-a]quinazolin-1-yl}sulfanyl)propanoate involve meticulous chemical methodologies that ensure high purity and yield. The process typically involves multi-step reactions starting from readily available precursors. The introduction of the sulfanyl group at the 2-position of the triazolo[4,3-a]quinazolinone core enhances the compound's reactivity and binding affinity to biological targets. This modification is particularly crucial in drug design as it can influence the compound's pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have been conducted to evaluate its potential interactions with various enzymes and receptors. These studies suggest that Ethyl 2-({5-oxo-4H,5H,6H,7H,8H,9H-1,2,4-triazolo[4,3-a]quinazolin-1-yl}sulfanyl)propanoate may exhibit inhibitory effects on certain kinases and other therapeutic targets relevant to cancer and inflammatory diseases. The sulfonamide moiety is known to modulate enzyme activity by forming hydrogen bonds and hydrophobic interactions with the target proteins.

The compound's potential as an intermediate in drug development has also been explored. Researchers have synthesized derivatives of Ethyl 2-({5-oxo-4H,5H,6H,7H,8H, 9 H H -1, 2, 4-triazolo[4, 3 -a ]quinazolin -1 -yl>sulfanyl)propanoate by modifying its functional groups or incorporating different heterocyclic structures. These modifications aim to enhance its bioavailability and therapeutic efficacy. For instance, introducing fluorine atoms or other halogen substituents can improve metabolic stability and binding affinity.

In vitro studies have provided preliminary insights into the pharmacological properties of Ethyl 2-({5- oxo -4 H, 5 H, 6 H, 7 H, 8 H, 9 H -1, 2, 4-triazolo[ 4, 3 -a ]quinazolin -1- ylsulfanyl)propanoate. Initial experiments have shown that it exhibits moderate inhibitory activity against certain cancer cell lines. The mechanism of action appears to involve disruption of key signaling pathways involved in cell proliferation and survival. Further research is ongoing to elucidate the detailed molecular mechanisms through which this compound exerts its effects.

The role of sulfonamides in medicinal chemistry cannot be overstated. These compounds have a long history of therapeutic use and continue to be a cornerstone in drug discovery efforts. Ethyl 2-(5-Oxo- -4 H, H, 6 H, 7 H, 8 H, 9 H -1, 2, 4-triazolo[ [